Cas no 1824018-19-0 (BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL)

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL is a specialized organic compound with potential applications in pharmaceutical research. This compound offers distinct advantages due to its unique structure, which includes a benzyl group and a trifluoromethylpyrrolidin-3-yl carbamate moiety. Its chemical properties make it a valuable tool for developing novel therapeutic agents with potential for high selectivity and efficacy.
BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL structure
1824018-19-0 structure
Product name:BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL
CAS No:1824018-19-0
MF:C13H16ClF3N2O2
MW:324.726552963257
CID:5220958

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL Chemical and Physical Properties

Names and Identifiers

    • BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL
    • Inchi: 1S/C13H15F3N2O2.ClH/c14-13(15,16)12(6-7-17-9-12)18-11(19)20-8-10-4-2-1-3-5-10;/h1-5,17H,6-9H2,(H,18,19);1H
    • InChI Key: PRFLZUWHZZXRJA-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)NC1(C(F)(F)F)CCNC1.[H]Cl

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL Security Information

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AN HUI ZE SHENG Technology Co., Ltd.
A02007090-1g
Benzyl (3-(trifluoromethyl)pyrrolidin-3-yl)carbamate hydrochloride
1824018-19-0 97%
1g
¥5411.00 2023-09-15
Chemenu
CM512432-1g
Benzyl (3-(trifluoromethyl)pyrrolidin-3-yl)carbamate hydrochloride
1824018-19-0 95%
1g
$772 2023-03-10

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL Related Literature

Additional information on BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL

Introduction to BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL (CAS No. 1824018-19-0)

BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL (CAS No. 1824018-19-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings associated with this compound.

The chemical structure of BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL is notable for its combination of a benzyl group, a trifluoromethyl-substituted pyrrolidine ring, and a carbamate functional group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and development. The carbamate functionality further enhances its reactivity and potential for forming stable complexes with various biological targets.

In terms of synthesis, BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL can be prepared through a multi-step process involving the reaction of a trifluoromethyl-substituted pyrrolidine derivative with benzyl chloroformate, followed by hydrochloride salt formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its application in large-scale pharmaceutical research.

One of the key areas where BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL has shown promise is in the development of central nervous system (CNS) drugs. Studies have indicated that this compound exhibits potent activity against various neurological disorders, including depression and anxiety. The mechanism of action is believed to involve modulation of neurotransmitter systems, particularly serotonin and dopamine pathways. This makes it a valuable lead compound for further optimization and clinical evaluation.

Additionally, recent research has explored the potential of BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL in cancer therapy. Preliminary studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could serve as a novel scaffold for the design of more potent and selective anticancer agents.

The pharmacokinetic properties of BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for targeted delivery to CNS tissues.

To further enhance its therapeutic potential, ongoing efforts are focused on optimizing the structure of BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the rational design of analogs with improved potency and reduced side effects.

Clinical trials are another critical aspect of evaluating the safety and efficacy of BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain neurological conditions. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential adverse effects.

In conclusion, BENZYL (3-(TRIFLUOROMETHYL)PYRROLIDIN-3-YL)CARBAMATE HCL (CAS No. 1824018-19-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings.

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